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Compound of Interest

Compound Name: Donetidine

Cat. No.: B15569499

Technical Dossier: Donetidine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental chemical identifiers for
Donetidine, a histamine H2-receptor antagonist. The information is presented to support
research and development activities.

Chemical Identification

A clear and unambiguous identification of a compound is critical for all scientific and regulatory
purposes. The following table summarizes the IUPAC name and the CAS registry number for

Donetidine.
Identifier Value
2-[2-[[5-[(dimethylamino)methyl]furan-2-
IUPAC Name ylJmethylsulfanyl]lethylamino]-5-[(2-oxo-1H-
pyridin-4-yl)methyl]-1H-pyrimidin-6-one[1]
CAS Number 99248-32-5[1][2][3]1[4]

Donetidine, also known by the investigational code SK&F 93574, is recognized for its potential
role as an antagonist of the histamine H2 receptor.[2][4] The suffix "-tidine" in its name is
indicative of its classification as a cimetidine derivative and a histamine H2-receptor antagonist.

[2]
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Further details regarding its molecular formula (C20H25N503S) and other identifiers can be
found in public chemical databases.[1]

Experimental Protocols and Data

At present, detailed public information regarding specific experimental protocols for the
synthesis or biological evaluation of Donetidine is not readily available in the provided search
results. For researchers requiring such information, a thorough review of medicinal chemistry
literature and patent databases would be the recommended next step.

Signaling Pathways and Logical Relationships

The primary mechanism of action for compounds in the "-tidine" class, such as Ranitidine,
involves the blockade of histamine H2 receptors.[5] This action inhibits the downstream
signaling pathways that lead to gastric acid secretion. A simplified, generalized workflow for
investigating such a mechanism is presented below.
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A generalized workflow for H2 receptor antagonist drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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